Cas no 1361531-36-3 (3-Amino-6,2',3',5'-tetrachlorobiphenyl)

• Product Name: 3-Amino-6,2',3',5'-tetrachlorobiphenyl
• CAS No: 1361531-36-3
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4993580
• Update Time: 2025-06-15

3-Amino-6,2',3',5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6,2',3',5'-tetrachlorobiphenyl

• Inchi： 1S/C12H7Cl4N/c13-6-3-9(12(16)11(15)4-6)8-5-7(17)1-2-10(8)14/h1-5H,17H2
• InChI Key： ZMYLRYFKGCPDCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=C(C=C(C=1Cl)Cl)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.7
• Topological Polar Surface Area: 26

Additional information on 3-Amino-6,2',3',5'-tetrachlorobiphenyl

3-Amino-6,2',3',5'-tetrachlorobiphenyl (CAS No. 1361531-36-3): A Comprehensive Overview

3-Amino-6,2',3',5'-tetrachlorobiphenyl (CAS No. 1361531-36-3) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of polychlorinated biphenyls (PCBs), which are known for their stability and resistance to environmental degradation. However, 3-Amino-6,2',3',5'-tetrachlorobiphenyl stands out due to the presence of an amino group, which can significantly alter its chemical behavior and reactivity.

The molecular structure of 3-Amino-6,2',3',5'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond, with four chlorine atoms and one amino group attached. The specific arrangement of these functional groups imparts unique physical and chemical properties to the compound. For instance, the presence of the amino group can enhance its solubility in polar solvents and increase its reactivity towards electrophilic substitution reactions.

In recent years, significant research has been conducted to explore the potential applications of 3-Amino-6,2',3',5'-tetrachlorobiphenyl. One area of interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The amino group can serve as a reactive site for further functionalization, allowing for the creation of a wide range of derivatives with diverse biological activities. For example, studies have shown that certain derivatives of this compound exhibit potent antimicrobial and antifungal properties, making them promising candidates for the development of new therapeutic agents.

Another important aspect of 3-Amino-6,2',3',5'-tetrachlorobiphenyl is its environmental impact. While PCBs are generally considered persistent organic pollutants (POPs) due to their long-term persistence in the environment, the presence of the amino group may alter their biodegradability and toxicity profiles. Recent research has focused on understanding how the amino group affects the environmental fate and behavior of this compound. Preliminary studies suggest that 3-Amino-6,2',3',5'-tetrachlorobiphenyl may be more susceptible to biodegradation compared to other PCB congeners, although further investigation is needed to confirm these findings.

In terms of analytical methods, several techniques have been developed for the detection and quantification of 3-Amino-6,2',3',5'-tetrachlorobiphenyl. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used due to its high sensitivity and selectivity. These methods are crucial for monitoring the presence of this compound in environmental samples and ensuring compliance with regulatory standards.

The synthesis of 3-Amino-6,2',3',5'-tetrachlorobiphenyl typically involves multi-step processes that require careful control over reaction conditions. One common approach is to start with a commercially available chlorinated biphenyl derivative and introduce the amino group through amination reactions. The choice of reagents and catalysts plays a critical role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption.

In conclusion, 3-Amino-6,2',3',5'-tetrachlorobiphenyl (CAS No. 1361531-36-3) is a fascinating compound with a wide range of potential applications in chemistry and pharmacology. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and behavior, it is likely that this compound will play an increasingly important role in various scientific disciplines.